Cas no 2168209-63-8 ((1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride)

• Product Name: (1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride
• CAS No: 2168209-63-8
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• CID: 5792355
• PubChem ID: 165521757
• Update Time: 2025-06-08

(1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride
• 2168209-63-8
• EN300-1450629
• 1H-Imidazole-4-methanesulfonyl chloride, 1-ethyl-

• Inchi： 1S/C6H9ClN2O2S/c1-2-9-3-6(8-5-9)4-12(7,10)11/h3,5H,2,4H2,1H3
• InChI Key： AAXBEVPDSGTUOE-UHFFFAOYSA-N
• SMILES： ClS(CC1=CN(C=N1)CC)(=O)=O

Computed Properties

• Exact Mass: 208.0073264g/mol
• Monoisotopic Mass: 208.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.3Ų

Additional information on (1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride

Chemical Profile of (1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride (CAS No. 2168209-63-8)

Compound (1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride, identified by its CAS number 2168209-63-8, is a significant intermediate in modern chemical synthesis and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in forming sulfonamide derivatives. The structural motif of this molecule, featuring a 1-ethyl-1H-imidazol-4-yl group, makes it a valuable building block for the development of various bioactive molecules.

The reactivity of (1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride is primarily attributed to the presence of the sulfonyl chloride functional group, which readily participates in nucleophilic substitution reactions. This property has been exploited in numerous synthetic pathways, particularly in the preparation of sulfonamides, which are known for their broad spectrum of biological activities. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a cornerstone in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs due to their favorable pharmacokinetic profiles and low toxicity. The use of (1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride as a precursor has enabled the synthesis of several promising lead compounds. For instance, studies have demonstrated its efficacy in generating sulfonamides with enhanced binding affinity to target enzymes and receptors. This has opened up new avenues for the development of more effective therapeutic agents.

The versatility of (1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride is further highlighted by its application in the synthesis of heterocyclic compounds. Heterocycles are an essential class of organic molecules that play a crucial role in drug design. The imidazole ring present in this compound not only contributes to its reactivity but also imparts unique electronic and steric properties that can be tailored for specific biological applications. Researchers have leveraged these properties to design molecules with improved solubility and metabolic stability.

Advances in computational chemistry have also facilitated the optimization of synthetic routes involving (1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride. Molecular modeling techniques have been employed to predict the outcomes of various reactions, thereby reducing the time and cost associated with experimental trials. This approach has been particularly beneficial in drug discovery pipelines, where rapid identification of promising candidates is crucial.

The pharmaceutical industry has shown significant interest in exploring the potential of (1-ethyl-1H-imidazol-4-yl)methanesulfonyl chloride due to its broad applicability. Several companies have incorporated this compound into their research portfolios, aiming to develop novel therapeutics for unmet medical needs. Collaborative efforts between academic institutions and industry players have further accelerated the discovery process, leading to several preclinical candidates entering phase I trials.

In conclusion, (1-ethyl-1H-imidazol-4-ylmethanesulfonyl chloride (CAS No. 2168209-63) is a versatile and highly valuable chemical intermediate with significant implications in pharmaceutical research. Its role as a precursor for sulfonamide derivatives and its utility in synthesizing heterocyclic compounds underscore its importance in drug discovery. With ongoing advancements in synthetic methodologies and computational chemistry, this compound continues to be a focal point in the development of next-generation therapeutics.